(2-Methoxycycloprop-1-en-1-yl)benzene

• CAS No.: 112919-40-1
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (2-methoxycyclopropen-1-yl)benzene
• InChI: InChI=1S/C10H10O/c1-11-10-7-9(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key: BUSAGBBBLCNNEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C1)C2=CC=CC=C2

Description

(2-Methoxycycloprop-1-en-1-yl)benzene is a cyclopropene derivative featuring a benzene ring substituted with a methoxy group on a strained cyclopropene ring. The cyclopropene moiety introduces significant ring strain and electron-deficient character due to its conjugated double bond, which influences its reactivity and stability. This compound is primarily used in research settings for studying strained-ring systems, cycloaddition reactions, and as a precursor in synthetic organic chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of (2-Methoxycycloprop-1-en-1-yl)benzene, the following table compares it with structurally related benzene derivatives and cyclopropane/cyclopropene analogs:

Property	(2-Methoxycycloprop-1-en-1-yl)benzene	1-(1-Ethynylcyclopropyl)-4-methoxybenzene	Methoxybenzene (Anisole)	(E)-1-Methoxy-4-[2-nitro-3-(phenylsulfonyl)prop-1-en-1-yl]benzene
Core Structure	Cyclopropene ring + methoxy group	Cyclopropane ring + ethynyl + methoxy groups	Benzene + methoxy group	Benzene + methoxy + nitro + sulfonyl groups
Reactivity	High (due to cyclopropene strain)	Moderate (stable under normal conditions)	Low (electron-rich aromatic ring)	High (nitro and sulfonyl groups enhance electrophilicity)
Thermal Stability	Likely low (cyclopropene decomposition)	Stable under normal conditions	High	Moderate (nitro groups may decompose at elevated temperatures)
Hazardous Reactions	Reacts with strong acids/bases/oxidizers	Avoid strong acids/bases/oxidizers	None significant	Potential explosive decomposition with nitro groups
Toxicity	Not fully characterized	Acute toxicity (Category 4: oral/dermal/inhalation)	Low	Likely higher (nitro and sulfonyl groups pose toxicity risks)
Handling Precautions	Use PPE, avoid incompatible chemicals	PPE, self-contained breathing apparatus	Standard lab protocols	Strict control for explosive and toxic byproducts

Key Findings:

Structural Influence on Reactivity :

• The cyclopropene ring in (2-Methoxycycloprop-1-en-1-yl)benzene confers higher reactivity compared to cyclopropane analogs (e.g., 1-(1-Ethynylcyclopropyl)-4-methoxybenzene), which lack ring strain. This makes the former more susceptible to cycloaddition or ring-opening reactions .
• Electron-withdrawing substituents (e.g., nitro, sulfonyl in ) further enhance reactivity compared to methoxy-substituted analogs.

Safety and Toxicity :

• Acute toxicity data for (2-Methoxycycloprop-1-en-1-yl)benzene remain uncharacterized, but its structural analog (1-(1-Ethynylcyclopropyl)-4-methoxybenzene) is classified as Category 4 for acute toxicity, suggesting similar hazards .
• Both compounds require precautions against toxic fumes during combustion .

Stability and Decomposition :

• Cyclopropene derivatives are prone to thermal or chemical decomposition, releasing toxic byproducts. In contrast, methoxybenzene (anisole) exhibits high stability due to its electron-donating methoxy group .

Handling and Storage :

• (2-Methoxycycloprop-1-en-1-yl)benzene likely shares storage guidelines with 1-(1-Ethynylcyclopropyl)-4-methoxybenzene: avoid incompatible materials (strong acids/bases) and use dry chemical extinguishers for fires .